Cas no 87055-44-5 (2-(1,4-diazepan-1-yl)-N,N-dimethylacetamide)

• Product Name: 2-(1,4-diazepan-1-yl)-N,N-dimethylacetamide
• CAS No: 87055-44-5
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• MDL: MFCD09047609
• CID: 4657934
• PubChem ID: 16775183
• Update Time: 2025-08-02

2-(1,4-diazepan-1-yl)-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-diazepan-1-yl)-N,N-dimethylacetamide
• BBL031264
• STL373239
• 2-[1,4]diazepan-1-yl-N,N-dimethyl-acetamide
• MFCD09047609
• G32817
• AKOS000131574
• F1909-0042
• SCHEMBL2011012
• 87055-44-5
• GOIDSLGRZLVRND-UHFFFAOYSA-N
• VS-10364
• EN300-30789

• MDL： MFCD09047609
• Inchi： 1S/C9H19N3O/c1-11(2)9(13)8-12-6-3-4-10-5-7-12/h10H,3-8H2,1-2H3
• InChI Key： GOIDSLGRZLVRND-UHFFFAOYSA-N
• SMILES： O=C(CN1CCNCCC1)N(C)C

Computed Properties

• Exact Mass: 185.152812238g/mol
• Monoisotopic Mass: 185.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 35.6

Additional information on 2-(1,4-diazepan-1-yl)-N,N-dimethylacetamide

Comprehensive Overview of 2-(1,4-diazepan-1-yl)-N,N-dimethylacetamide (CAS No. 87055-44-5)

2-(1,4-diazepan-1-yl)-N,N-dimethylacetamide (CAS No. 87055-44-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, featuring a 1,4-diazepane ring coupled with a dimethylacetamide moiety, is often explored for its role in drug discovery, particularly in modulating biological targets. Researchers are increasingly focusing on its synthesis, reactivity, and interactions with biomolecules, aligning with the growing demand for novel therapeutic agents.

The molecular structure of 2-(1,4-diazepan-1-yl)-N,N-dimethylacetamide combines a seven-membered heterocyclic ring (1,4-diazepane) with a polar acetamide group, enhancing its solubility and bioavailability. Such characteristics make it a candidate for optimizing pharmacokinetic profiles in drug design. Recent studies highlight its potential in addressing challenges like drug delivery and targeted therapy, topics frequently searched in AI-driven platforms and scientific forums. Its versatility also extends to catalysis and material science, where its stability under varying conditions is under investigation.

In the context of green chemistry, a trending topic in 2024, CAS No. 87055-44-5 is being evaluated for sustainable synthesis routes. Researchers are exploring microwave-assisted reactions and biocatalysis to reduce environmental impact, responding to the global push for eco-friendly methodologies. This aligns with frequent search queries like "sustainable synthesis of heterocyclic compounds" or "green chemistry innovations." The compound’s adaptability to these methods underscores its relevance in modern chemical workflows.

Another area of interest is the compound’s potential role in neuropharmacology. The 1,4-diazepane core resembles scaffolds found in CNS-active drugs, sparking investigations into its interactions with neurotransmitter receptors. Searches for "new GABA modulators" or "diazepane derivatives in neurology" reflect this curiosity. While preclinical data is limited, the structural analogy to known pharmacophores positions 2-(1,4-diazepan-1-yl)-N,N-dimethylacetamide as a promising subject for further study.

From an analytical perspective, advanced techniques like LC-MS and NMR spectroscopy are critical for characterizing CAS No. 87055-44-5. These methods address common questions such as "how to validate heterocyclic compound purity" or "best practices for diazepane analysis." The compound’s spectral signatures and chromatographic behavior are well-documented, aiding quality control in industrial and academic settings.

In summary, 2-(1,4-diazepan-1-yl)-N,N-dimethylacetamide represents a multifaceted compound with applications spanning drug development, catalysis, and sustainable chemistry. Its structural features and adaptability to cutting-edge methodologies make it a valuable focus for ongoing research, resonating with both scientific and public interest in innovation.